Cas no 569658-93-1 (1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-))

• Product Name: 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-)
• CAS No: 569658-93-1
• MF: C₁₉H₂₁BF₄N₂
• MW: 364.188058614731
• MDL: MFCD34601962
• CID: 1603339
• PubChem ID: 139039578
• Update Time: 2025-10-21

1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-)
• 1,3-Bis((R)-1-phenylethyl)-1H-imidazol 3-ium tetrafluoroborate
• 1,3-Bis((R)-1-phenylethyl)-1H-imidazol-3-ium tetrafluoroborate
• BS-52813
• 569658-93-1

• MDL： MFCD34601962
• Inchi： 1S/C19H21N2.BF4/c1-16(18-9-5-3-6-10-18)20-13-14-21(15-20)17(2)19-11-7-4-8-12-19;2-1(3,4)5/h3-17H,1-2H3;/q+1;-1
• InChI Key： OCNADXKOLPPVOF-UHFFFAOYSA-N
• SMILES： [B-](F)(F)(F)F.CC(N1C=[N+](C(C2C=CC=CC=2)C)C=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 364.1733915g/mol
• Monoisotopic Mass: 364.1733915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Additional information on 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-)

Comprehensive Overview of 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-) (CAS No. 569658-93-1)

The compound 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-) (CAS No. 569658-93-1) is a chiral ionic liquid with significant applications in asymmetric synthesis and catalysis. Its unique structure, featuring 1,3-bis[(1R)-1-phenylethyl] substituents, makes it a valuable tool for researchers exploring enantioselective reactions. The tetrafluoroborate anion enhances its solubility in organic solvents, broadening its utility in synthetic chemistry.

In recent years, the demand for chiral ionic liquids like 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-) has surged due to their role in green chemistry and sustainable processes. Researchers frequently search for "chiral ionic liquids for asymmetric catalysis" or "applications of imidazolium salts in organic synthesis," highlighting the growing interest in this niche. The compound's ability to act as a phase-transfer catalyst or chiral auxiliary aligns with modern trends toward eco-friendly and efficient chemical transformations.

The synthesis of 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-) involves the quaternization of imidazole with (1R)-1-phenylethyl groups, followed by anion exchange with tetrafluoroborate. This process is often optimized for high enantiomeric purity, a critical factor for its use in pharmaceutical intermediates. Keywords such as "synthesis of chiral imidazolium salts" and "enantioselective ionic liquids" reflect common queries in academic and industrial research.

Beyond catalysis, this compound is studied for its potential in materials science, particularly in the design of ionic liquid-based electrolytes for batteries and sensors. Its thermal stability and low volatility make it a candidate for high-performance applications, resonating with searches like "imidazolium salts in energy storage." The 1,3-bis[(1R)-1-phenylethyl] moiety also contributes to its liquid crystalline properties, a topic gaining traction in advanced material forums.

Analytical characterization of CAS No. 569658-93-1 typically involves NMR, mass spectrometry, and X-ray crystallography to confirm its stereochemistry. Researchers often inquire about "spectroscopic data for chiral imidazolium salts" or "X-ray structures of ionic liquids," underscoring the need for detailed structural insights. The compound's tetrafluoroborate anion is particularly noted for its non-coordinating nature, which minimizes interference in catalytic cycles.

In summary, 1H-Imidazolium, 1,3-bis[(1R)-1-phenylethyl]-, tetrafluoroborate(1-) represents a versatile chiral ionic liquid with cross-disciplinary relevance. Its alignment with trends in green chemistry, asymmetric synthesis, and advanced materials ensures continued interest, as evidenced by frequent searches for "chiral ionic liquid applications" and "imidazolium salt properties." Future research may explore its role in emerging fields like biocatalysis or nanotechnology, further expanding its scientific footprint.